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CAS No.: 1189909-96-3

Cat. No.: B563625

Get Quote
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Introduction
Efavirenz (EFV) is a cornerstone non-nucleoside reverse transcriptase inhibitor (NNRTI) that

has been pivotal in the management of HIV-1 infection for decades.[1] Its clinical utility,

however, is accompanied by a complex pharmacokinetic profile and significant inter-individual

variability, largely driven by its extensive hepatic metabolism.[2][3] High plasma concentrations

of Efavirenz are associated with an increased risk of toxicity, particularly neuropsychiatric

adverse effects, while low concentrations can lead to virologic failure.[3][4] Understanding the

biotransformation of Efavirenz is therefore critical for optimizing therapy and mitigating risk.

Efavirenz is predominantly cleared through metabolism by cytochrome P450 (CYP) enzymes,

followed by glucuronidation.[5] This intricate metabolic cascade produces several derivatives,

including primary and secondary hydroxylated metabolites. This guide provides a detailed

technical examination of rac 8,14-Dihydroxy Efavirenz, a secondary metabolite of Efavirenz.

We will explore its formation, chemical properties, analytical quantification, and known

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b563625#bc-rfq
https://www.ncbi.nlm.nih.gov/books/NBK542316/
https://www.researchgate.net/publication/225745441_Rapid_and_Simultaneous_Determination_of_Efavirenz_8-Hydroxyefavirenz_and_814-Dihydroxyefavirenz_Using_LC-MS-MS_in_Human_Plasma_and_Application_to_Pharmacokinetics_in_Healthy_Volunteers
https://pmc.ncbi.nlm.nih.gov/articles/PMC4461466/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4461466/
https://www.clinpgx.org/pathway/PA166123135
https://pmc.ncbi.nlm.nih.gov/articles/PMC9855767/
https://www.benchchem.com/product/b563625/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-rac-8-14-dihydroxy-efavirenz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological relevance, offering a comprehensive resource for professionals in pharmacology,

drug metabolism, and medicinal chemistry.

Chemical & Physical Properties
rac-8,14-Dihydroxy Efavirenz is the product of two successive oxidation steps of the parent

Efavirenz molecule. The "rac" prefix denotes that it is a racemic mixture. Its core structure is

the benzoxazinone scaffold characteristic of Efavirenz, with hydroxyl groups introduced at the

8-position of the aromatic ring and the 14-position of the cyclopropyl ring.

Property Value Source

IUPAC Name

6-Chloro-8-hydroxy-4-((1-

hydroxycyclopropyl)ethynyl)-4-

(trifluoromethyl)-1,4-dihydro-

2H-benzo[d][2][5]oxazin-2-one

[6]

Molecular Formula C₁₄H₉ClF₃NO₄ [6]

Molecular Weight 347.67 g/mol [6]

Appearance White Solid [6]

CAS Number 1189909-96-3 [6]

Commercially available analytical standards of both the racemate and its deuterated analogue

(rac 8,14-Dihydroxy Efavirenz-d4) are available for research and bioanalytical applications.[6]

[7][8] The deuterated standard is particularly valuable as an internal standard for quantitative

mass spectrometry, ensuring accuracy and precision in complex biological matrices.[7][8]

Metabolic Formation and Pathway
The biotransformation of Efavirenz into 8,14-Dihydroxy Efavirenz is a two-step enzymatic

process primarily occurring in the liver. The causality of this pathway is rooted in the body's

mechanism to increase the polarity of xenobiotics to facilitate their excretion.

Step 1: Primary Hydroxylation The major metabolic pathway for Efavirenz clearance is

hydroxylation at the 8-position to form 8-hydroxyefavirenz. This reaction is predominantly

catalyzed by the polymorphic enzyme CYP2B6.[2][3] Genetic variations in the CYP2B6 gene
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are a major cause of the wide inter-individual differences in Efavirenz plasma concentrations.

Minor contributions to 8-hydroxylation are also made by CYP2A6, CYP3A4, CYP3A5, and

CYP1A2.[3]

Step 2: Secondary Hydroxylation The primary metabolite, 8-hydroxyefavirenz, serves as the

substrate for a subsequent oxidation. CYP2B6 is also the principal enzyme responsible for

hydroxylating 8-hydroxyefavirenz at the 14-position of the cyclopropyl ring, yielding 8,14-

Dihydroxy Efavirenz.[2]

These hydroxylated metabolites are then further conjugated, primarily with glucuronic acid by

UDP-glucuronosyltransferase (UGT) enzymes, to form highly water-soluble compounds that

are readily excreted in the urine.[2][5]
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Fig. 1: Metabolic pathway of Efavirenz to 8,14-Dihydroxy Efavirenz.

Chemical Synthesis Overview
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While detailed, step-by-step synthetic protocols for rac-8,14-Dihydroxy Efavirenz are

proprietary to the manufacturers of analytical standards, a plausible synthetic route can be

conceptualized based on established organic chemistry principles. The synthesis would

logically start from a precursor already containing the 8-hydroxy group or from 8-

hydroxyefavirenz itself.

The key challenge is the selective hydroxylation of the tertiary carbon on the cyclopropyl ring.

This could potentially be achieved through:

Direct Oxidation: Using a potent but selective oxidizing agent on a protected 8-

hydroxyefavirenz intermediate.

Functional Group Interconversion: A multi-step approach involving the introduction of a

different functional group on the cyclopropyl ring that can later be converted to a hydroxyl

group.

Given the commercial availability of the final compound, an efficient and scalable synthesis has

clearly been developed. For research purposes, direct synthesis is often bypassed by

purchasing the certified reference material.[6]

Analytical Characterization and Quantification
The simultaneous quantification of Efavirenz and its hydroxylated metabolites in biological

matrices is essential for pharmacokinetic and toxicokinetic studies. Liquid chromatography

coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this application

due to its superior sensitivity and specificity.[9][10]

Experimental Protocol: LC-MS/MS Quantification in
Human Plasma
This protocol is adapted from a validated method for the simultaneous determination of

Efavirenz, 8-hydroxyefavirenz, and 8,14-dihydroxyefavirenz in human plasma.[2] It serves as a

self-validating system by incorporating an internal standard to account for variations in sample

processing and instrument response.

1. Sample Preparation (Protein Precipitation & Extraction):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.pharmaffiliates.com/en/1189909-96-3-rac-8-14-dihydroxy-efavirenz-pa050531007.html
https://ijpras.com/storage/models/article/ilhOnNRE3uTR6YHZZl8qWDZzFWNxJ4EmxqxlFAHGwX1FTliWUMtHjiC71tMM/a-new-method-for-determination-of-efavirenz-and-pka-by-using-lc-uv.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3673986/
https://www.researchgate.net/publication/225745441_Rapid_and_Simultaneous_Determination_of_Efavirenz_8-Hydroxyefavirenz_and_814-Dihydroxyefavirenz_Using_LC-MS-MS_in_Human_Plasma_and_Application_to_Pharmacokinetics_in_Healthy_Volunteers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: This step removes high-abundance proteins that interfere with analysis and

extracts the analytes of interest from the plasma matrix.

To 200 µL of human plasma in a microcentrifuge tube, add 50 µL of an internal standard (IS)

working solution (e.g., a deuterated analog like rac 8,14-Dihydroxy Efavirenz-d4 or a

structurally related compound like Ritonavir).[2][7]

Vortex briefly to mix.

Add 1 mL of a suitable organic solvent (e.g., ethyl acetate or methyl tert-butyl ether) to

precipitate proteins and extract the drugs.

Vortex vigorously for 2 minutes.

Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated protein.

Carefully transfer the supernatant (organic layer) to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water)

for LC-MS/MS analysis.

2. Chromatographic and Mass Spectrometric Conditions:
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Parameter Condition

LC System Agilent 1200 series or equivalent

Column
C18 reverse-phase column (e.g., 50 x 2.1 mm,

3.5 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
Start at 30% B, ramp to 90% B over 3 min, hold

for 1 min, return to 30% B

Flow Rate 0.3 mL/min

Injection Volume 10 µL

MS System API 3000 LC-MS/MS System or equivalent

Ionization Mode
Electrospray Ionization (ESI), Negative Ion

Mode

MRM Transitions

Efavirenz:m/z 314.0 → 244.08-

Hydroxyefavirenz:m/z 330.0 → 244.08,14-

Dihydroxyefavirenz:m/z 346.0 → 260.0

Note: The specific MRM (Multiple Reaction Monitoring) transitions are chosen for their

specificity and signal intensity and must be optimized for the instrument in use.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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